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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of 5-
Chlorooxindole, a key intermediate in the synthesis of various pharmaceutical compounds.

This document outlines its melting and boiling points, detailed experimental protocols for their

determination, and a representative synthetic workflow.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental for the characterization

and quality control of chemical substances. The experimentally determined and predicted

values for 5-Chlorooxindole are summarized below.

Property Value Source

Melting Point 194 - 197 °C Literature Data[1][2]

Melting Point 194 - 201 °C Thermo Fisher Scientific[3]

Boiling Point 348.3 ± 42.0 °C Predicted[1]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of solid organic compounds like 5-Chlorooxindole.
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Melting Point Determination
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase. This is a crucial indicator of purity, with pure compounds typically exhibiting a

sharp melting range.

Methodology: Capillary Method

Sample Preparation: A small quantity of finely powdered, dry 5-Chlorooxindole is packed

into a capillary tube, sealed at one end, to a height of 1-2 mm.[4][5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[4] This assembly is then placed in a melting point

apparatus, which can be an oil bath (such as a Thiele tube) or a metal block heater.[6]

Heating: The apparatus is heated gradually, with the rate of heating slowed to approximately

1-2 °C per minute as the temperature approaches the expected melting point.[6][7]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[8] For a pure compound, this range is

typically narrow.

Boiling Point Determination
As 5-Chlorooxindole is a solid at room temperature, its boiling point is determined at reduced

pressure or, more commonly, is predicted using computational models. The reported boiling

point is a predicted value. The following is a general protocol for the experimental

determination of the boiling point of a high-boiling organic compound.

Methodology: Distillation Method

Apparatus Setup: A small amount of the substance is placed in a distillation flask. For high-

boiling compounds, a short-path distillation apparatus under reduced pressure is often used

to prevent decomposition.

Heating: The flask is heated gently in a heating mantle.
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Temperature Measurement: A thermometer is placed so that the top of the bulb is level with

the side-arm of the distillation flask.

Boiling Point Reading: The temperature is recorded when the liquid is boiling and a stable

ring of condensate is observed on the thermometer bulb. The atmospheric pressure (or the

pressure of the vacuum system) must also be recorded, as the boiling point is pressure-

dependent.

Synthetic Workflow Example
5-Chlorooxindole and its derivatives are valuable synthons in medicinal chemistry. The

following diagram illustrates a general synthetic pathway for the preparation of substituted 2-

oxindole derivatives, which is analogous to the synthesis of various biologically active

molecules.
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Caption: Synthesis of 5-Fluoro-2-oxindole Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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